Serratenediol-21-acetate
Overview
Description
Serratenediol-21-acetate is a natural product found in Huperzia serrata with data available.
Scientific Research Applications
Cancer Chemoprevention
Serratenediol-21-acetate and related serratane-type triterpenoids have demonstrated promising cancer chemopreventive properties. A study conducted by Tanaka et al. (2003) on the inhibitory effects of these compounds on Epstein-Barr virus early antigen (EBV-EA) activation, a precursor to cancer, found that serratane-type triterpenoids, including 21-episerratenediol, exhibited strong inhibitory effects without showing cytotoxicity. Furthermore, 21-episerratenediol was observed to have a remarkable inhibitory effect on skin tumor promotion in an in vivo mouse skin carcinogenesis test, suggesting its potential as a potent cancer chemopreventive agent (Tanaka et al., 2003).
Neuroprotective Effects
Another study on the constituents of Huperzia serrata, including serratenediol-21-acetate, indicated their potential in neuroprotective applications. This study isolated various compounds, including serratenediol and its acetate forms, and found that they could be significant in research focused on neurodegenerative diseases and brain health (Chen Ye-gao, 2010).
Anti-Cholinesterase Activities
Research by Liu et al. (2019) on compounds isolated from Lycopodiastrum casuarinoides, including serratenediol-21-acetate, showed that these compounds had acetylcholinesterase (AChE) and butyrocholinesterase (BuChE) inhibitory activities. This is significant as AChE inhibitors are used in the treatment of Alzheimer's disease, indicating the potential therapeutic applications of these compounds in neurodegenerative disorders (Liu et al., 2019).
Apoptosis Induction in Leukemia Cells
A study investigating Lycopodium serratum, which contains serratenediol, demonstrated that serratenediol induced apoptosis in human promyelocytic leukemia HL-60 cells. This suggests its potential application in cancer treatment, specifically in inducing cell death in leukemia cells (Ham et al., 2012).
properties
CAS RN |
38746-57-5 |
|---|---|
Molecular Formula |
C32H52O3 |
Molecular Weight |
484.8 g/mol |
IUPAC Name |
[(1S,6R,8S,11R,12S,15S,16R,19S,21R)-19-hydroxy-1,7,7,11,16,20,20-heptamethyl-8-pentacyclo[13.8.0.03,12.06,11.016,21]tricos-3-enyl] acetate |
InChI |
InChI=1S/C32H52O3/c1-20(33)35-27-15-18-31(7)22-10-12-25-30(6,19-21(22)9-11-23(31)29(27,4)5)16-13-24-28(2,3)26(34)14-17-32(24,25)8/h9,22-27,34H,10-19H2,1-8H3/t22-,23-,24-,25-,26-,27-,30-,31+,32-/m0/s1 |
InChI Key |
BCRIHVCDVNFYHV-HOZQILAUSA-N |
Isomeric SMILES |
CC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@H]4[C@@](CC[C@@H]5[C@@]4(CC[C@@H](C5(C)C)O)C)(CC3=CC[C@H]2C1(C)C)C)C |
SMILES |
CC(=O)OC1CCC2(C3CCC4C(CCC5C4(CCC(C5(C)C)O)C)(CC3=CCC2C1(C)C)C)C |
Canonical SMILES |
CC(=O)OC1CCC2(C3CCC4C(CCC5C4(CCC(C5(C)C)O)C)(CC3=CCC2C1(C)C)C)C |
synonyms |
serratenediol-21-acetate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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